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Compound of Interest

Compound Name: Cycloheptyl 3-oxobutanoate

Cat. No.: B15160345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a technical overview of the predicted physical properties of

Cycloheptyl 3-oxobutanoate. Due to a lack of specific experimental data for this compound in

publicly available literature, this guide leverages data from analogous compounds to estimate

its key physical characteristics. Furthermore, it outlines standardized experimental protocols for

the determination of these properties, providing a framework for empirical validation.

Predicted Physical Properties
Quantitative data for Cycloheptyl 3-oxobutanoate is not readily available. However, by

examining the physical properties of structurally similar esters of 3-oxobutanoic acid, we can

infer a range of expected values. The following table summarizes the physical properties of

related compounds to provide a basis for estimation.
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Property
Ethyl 3-
oxobutanoate

Propyl 3-
oxobutanoate

Butyl 3-
oxobutanoate

Predicted
Range for
Cycloheptyl 3-
oxobutanoate

Molecular

Formula

C6H10O3[1][2]

[3]
C7H12O3 C8H14O3 C11H18O3

Molecular Weight

( g/mol )
130.14[1][2][3] 144.17 158.19 ~198.26

Boiling Point (°C) 181[2] Not Available 199-201 > 200

Melting Point

(°C)
-43[2] Not Available -35 Not Available

Density (g/cm³ at

20°C)
1.029[2] Not Available 0.994 ~1.0

Refractive Index

(n20/D)
1.419[2] Not Available 1.428 ~1.4 - 1.5

Solubility in

water

116 g/L (20 °C)

[2]
Not Available Slightly soluble Low to negligible

Experimental Protocols for Physical Property
Determination
To empirically determine the physical properties of Cycloheptyl 3-oxobutanoate, the following

standard laboratory procedures are recommended.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] A common and effective method for determining the boiling point of a small sample

is the Thiele tube method.[5][6]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,

heating source (Bunsen burner or hot plate), and a small test tube.[5][6][7]
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Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.[7]

A capillary tube, sealed at one end, is placed open-end down into the liquid.[5][6]

The test tube is attached to a thermometer using a rubber band.[5][6]

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil) so that the sample is immersed.[6]

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the capillary

tube.[6]

The heat is then removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[6]

2.2. Determination of Density

Density is the mass per unit volume of a substance.[8] For liquids, density can be accurately

measured using a pycnometer or by the displacement method.[9]

Apparatus: Pycnometer (a glass flask with a specific volume), analytical balance, and a

temperature-controlled water bath.[9]

Procedure (using a pycnometer):

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.

[9]

The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.

[9]

The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to

a specific temperature (e.g., 20°C).

The pycnometer is removed from the bath, dried, and its total mass is weighed.[9]
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The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[8][9]

2.3. Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property of a substance. Several methods can be

used for its determination, including the use of a refractometer or interferometry.[10][11][12]

Apparatus: Abbe refractometer, light source (sodium lamp), and a dropper.[12]

Procedure (using an Abbe refractometer):

A few drops of the liquid sample are placed on the prism of the refractometer.[13]

The prism is closed, and the light source is positioned to illuminate the sample.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is then read directly from the instrument's scale.

The temperature at which the measurement is taken should be recorded, as the refractive

index is temperature-dependent.[8]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

properties of a liquid compound like Cycloheptyl 3-oxobutanoate.
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Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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